Cas no 2228666-87-1 (5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228666-87-1
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5999112
• PubChem ID: 165614244
• Update Time: 2025-05-22

5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1742924
• 2228666-87-1

• Inchi： 1S/C9H15N3S/c1-6-7(9(10)4-5-9)13-8(11-6)12(2)3/h4-5,10H2,1-3H3
• InChI Key： MLPVDHQCGHXMTQ-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1(CC1)N

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine

5-(1-Aminocyclopropyl)-N,N,4-Trimethyl-1,3-Thiazol-2-Amine (CAS 2228666-87-1): A Comprehensive Overview

5-(1-Aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS 2228666-87-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative features a unique cyclopropylamine moiety, which contributes to its distinctive chemical properties and potential applications. The compound's molecular structure combines a thiazole core with N,N-dimethyl and 4-methyl substituents, making it an interesting subject for drug discovery and material science.

The growing interest in 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine aligns with current trends in small molecule drug development and precision agriculture. Researchers are particularly intrigued by its potential as a bioactive scaffold in medicinal chemistry, where thiazole-containing compounds have shown promise in various therapeutic areas. The cyclopropyl group in this molecule may enhance metabolic stability, a property highly sought after in modern pharmaceutical design.

From a chemical perspective, CAS 2228666-87-1 demonstrates several noteworthy characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 197.29 g/mol and specific structural features make it suitable for various synthetic applications. The presence of both amino and thiazole functionalities provides multiple sites for chemical modification, allowing for the creation of diverse derivatives with tailored properties.

In pharmaceutical research, 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine has shown potential as a building block for drug candidates. Recent studies suggest that similar thiazole derivatives exhibit interesting biological activities, including potential applications in central nervous system disorders and metabolic diseases. The compound's structural uniqueness makes it particularly valuable for structure-activity relationship studies in medicinal chemistry programs.

The agrochemical industry has also shown interest in CAS 2228666-87-1 and related compounds. Thiazole-containing molecules have demonstrated effectiveness in plant protection applications, with some derivatives acting as growth regulators or pest control agents. The specific properties of 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine may contribute to the development of novel crop protection solutions with improved environmental profiles.

Synthetic approaches to 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine typically involve multi-step procedures that carefully construct the thiazole ring system while introducing the cyclopropylamine moiety. Recent advancements in green chemistry have led to more efficient synthetic routes with higher yields and reduced environmental impact. These improvements are particularly relevant given the growing emphasis on sustainable chemical production in both academic and industrial settings.

The commercial availability of CAS 2228666-87-1 has expanded in recent years, reflecting increasing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for more extensive development programs. Pricing varies depending on purity requirements and purchase volume, with high-purity grades (≥98%) commanding premium prices in the specialty chemicals market.

Quality control for 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine typically involves rigorous analytical characterization using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for pharmaceutical and agrochemical applications. Storage recommendations generally suggest keeping the material in a cool, dry environment, protected from light and moisture to maintain stability over extended periods.

Future research directions for CAS 2228666-87-1 may explore its potential in emerging areas such as bioconjugation chemistry or materials science. The compound's unique structural features could make it valuable for developing advanced materials with specific electronic or optical properties. Additionally, its potential as a pharmacophore in drug discovery continues to attract interest from medicinal chemists seeking novel therapeutic agents.

Regulatory considerations for 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine vary by jurisdiction and intended application. Researchers working with this compound should consult appropriate chemical safety guidelines and ensure compliance with local regulations. While not currently classified as hazardous under standard protocols, proper laboratory practices should always be followed when handling any chemical substance.

The scientific literature contains numerous references to similar thiazole derivatives, providing valuable context for understanding the potential applications of CAS 2228666-87-1. Recent publications have highlighted the versatility of such compounds in drug discovery, with particular emphasis on their bioisosteric properties and ability to modulate biological targets. These findings underscore the continuing importance of heterocyclic chemistry in modern scientific research.

In conclusion, 5-(1-aminocyclopropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS 2228666-87-1) represents an interesting and versatile chemical entity with potential applications across multiple scientific disciplines. Its unique structural features, combined with the established biological relevance of thiazole-containing compounds, make it a valuable tool for researchers in medicinal chemistry, agrochemical development, and materials science. As research into this compound continues, new applications and derivatives will likely emerge, further expanding its utility in scientific and industrial contexts.